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Compound of Interest

Compound Name: Dimethyl(vinyl)silane

Cat. No.: B13959084 Get Quote

This guide provides immediate safety, handling, and disposal protocols for

Dimethyl(vinyl)silane and related vinyl-substituted dimethylsilane compounds. It is intended

for researchers, scientists, and drug development professionals. Adherence to these

procedures is critical for ensuring laboratory safety.

Immediate Safety Information
Dimethyl(vinyl)silane and its derivatives are hazardous chemicals that pose significant risks.

They are highly flammable and can cause severe skin burns and eye damage.[1][2] Inhalation

may lead to corrosive injuries to the respiratory tract.[1] It is imperative to handle these

substances with extreme care in a controlled laboratory environment.

Primary Hazards:

Flammability: These substances are highly flammable liquids and vapors. Keep them away

from heat, sparks, open flames, and hot surfaces.[1][2][3]

Corrosivity: They can cause severe skin burns and eye damage upon contact.[1][4]

Reactivity: They may react with water and can form explosive mixtures with air.[1][5] Some

vinyl silanes also have the potential for self-heating reactions, especially at elevated

temperatures or in the presence of free radical initiators.[6]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment.

Body Part
Personal Protective

Equipment
Specifications and Notes

Eyes/Face
Chemical Splash Goggles &

Face Shield

Goggles must provide a tight

seal. A face shield should be

worn over goggles, especially

when there is a risk of

splashing or explosion.[7][8]

Hands Chemical-Resistant Gloves

Neoprene or nitrile rubber

gloves are recommended.[2]

For silanes, 4H® laminate

gloves offer extended

protection.[9] Always inspect

gloves before use and change

them immediately upon

contamination.

Body
Flame-Resistant Laboratory

Coat

A Nomex® or similar flame-

resistant lab coat, fully

buttoned, is required.[7]

Respiratory Respirator

Use in a well-ventilated area,

such as a chemical fume hood.

[10] If ventilation is insufficient,

a NIOSH-certified respirator

with an organic vapor (black

cartridge) is necessary.[2]

Feet Closed-Toe Shoes
Shoes must cover the entire

foot.[7]

Operational Plan: Handling and Experimental
Procedures
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Follow these steps to ensure the safe handling of Dimethyl(vinyl)silane throughout your

experimental workflow.

1. Preparation and Pre-Experiment Setup:

Ventilation: All work must be conducted in a properly functioning chemical fume hood.[10]

Emergency Equipment: Ensure that an eyewash station and safety shower are immediately

accessible.[2][10]

Ignition Sources: Eliminate all potential ignition sources from the work area, including sparks,

open flames, and hot surfaces.[10][11] Use non-sparking tools and explosion-proof

equipment.[2][3][12]

Grounding: Ground and bond all containers and receiving equipment to prevent static

discharge.[2]

2. Handling and Use:

Container Handling: Keep containers tightly closed when not in use and store them in a cool,

dry, and well-ventilated area away from heat.[11]

Dispensing: When transferring the chemical, use only non-sparking tools.[3]

Personal Hygiene: Wash hands thoroughly after handling.[10] Do not eat, drink, or smoke in

the work area.[12]

3. Post-Experiment:

Decontamination: Clean the work area thoroughly after use.

Clothing: Remove and wash any contaminated clothing before reuse.

Disposal Plan
Chemical waste must be handled and disposed of in accordance with all local, regional, and

national regulations.
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1. Waste Collection:

Collect waste in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

2. Disposal Procedure:

Dispose of the contents and container at an approved waste disposal plant.[3]

Handle empty containers with care as they may contain flammable residual vapors.[10]

Do not discharge into drains or the environment.[11][13]

Quantitative Data
The following tables provide key quantitative data for Dimethyl(vinyl)silane and related

compounds.

Table 1: Physical and Chemical Properties

Property
Chloro(dimethyl)vinyl

silane

Vinylmethyldimethox

ysilane

Vinyldimethylethoxys

ilane

CAS Number 1719-58-0[4] 16881-77-9[5] Not specified

Molecular Formula C4H9ClSi[1] C5H12O2Si[2][5] Not specified

Molecular Weight 120.65 g/mol [1] Not specified Not specified

Boiling Point 82-83 °C[4] Not specified 99-100 °C[14]

Density 0.874 g/mL at 25 °C[4] Not specified 0.790 g/mL[14]

Refractive Index n20/D 1.414[4] Not specified 1.3983[14]

Table 2: Safety and Flammability Data
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Parameter
Chloro(dimethyl)vinyl

silane

Vinylmethyldimethox

ysilane

Vinyldimethylethoxys

ilane

Flash Point
-5 °C (23.0 °F) -

closed cup[4]
Not specified 4 °C[14]

Hazard Class
Flammable Liquid 2,

Skin Corrosion 1B[4]

Flammable Liquid 3,

Acute Toxicity 4, Eye

Irritation 2A[5]

Not specified

Signal Word Danger[4] Warning[5] Not specified

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of

Dimethyl(vinyl)silane.
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Caption: Workflow for Safe Handling of Dimethyl(vinyl)silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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